Cas no 910242-00-1 (2-(2-Ethenylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(2-Ethenylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 910242-00-1
• MF: C₁₄H₁₉BO₂
• MW: 230.110464334488
• CID: 4786394
• PubChem ID: 53400288
• Update Time: 2026-02-27

2-(2-Ethenylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethenylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 4,4,5,5-Tetramethyl-2-(2-vinylphenyl)-1,3,2-dioxaborolane
• A840690
• MFCD18733863
• SCHEMBL325722
• G64327
• EN300-1868986
• 910242-00-1
• 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)styrene
• 2-(2-Ethenylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C14H19BO2/c1-6-11-9-7-8-10-12(11)15-16-13(2,3)14(4,5)17-15/h6-10H,1H2,2-5H3
• InChI Key： LMSISTSGLMQBGW-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=CC=2C=C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 230.1478100g/mol
• Monoisotopic Mass: 230.1478100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 2-(2-Ethenylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-(2-Ethenylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 910242-00-1)

2-(2-Ethenylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, identified by its Chemical Abstracts Service (CAS) number 910242-00-1, is a specialized organoboron compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of boron-containing heterocycles, which are widely recognized for their utility in cross-coupling reactions and as intermediates in the synthesis of complex molecular architectures.

The structural framework of 2-(2-Ethenylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane features a phenyl ring substituted with an ethenyl (vinyl) group at the 2-position, coupled with a tetramethyl-substituted dioxaborolane moiety. This unique combination of functional groups makes it a versatile building block for the construction of more intricate molecules. The presence of the boron atom in the dioxaborolane core enhances its reactivity in transition-metal-catalyzed coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in modern drug discovery and material science.

In recent years, there has been a surge in research focused on developing novel boron-containing compounds for their potential applications in medicinal chemistry. The dioxaborolane scaffold has emerged as a particularly promising motif due to its stability and compatibility with various synthetic methodologies. Specifically, 2-(2-Ethenylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been explored as a precursor for generating biaryl structures, which are prevalent in many biologically active compounds.

One of the most compelling aspects of this compound is its utility in the synthesis of complex organic molecules via cross-coupling reactions. The vinyl group attached to the phenyl ring provides an additional site for functionalization, enabling chemists to construct polycyclic systems with precision. Furthermore, the tetramethyl substitution on the dioxaborolane ring enhances electronic stability and reduces unwanted side reactions, making it an ideal candidate for high-yield transformations.

Recent studies have demonstrated the effectiveness of 2-(2-Ethenylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane in generating novel heterocyclic compounds that exhibit interesting pharmacological properties. For instance, researchers have utilized this compound to synthesize derivatives with potential antimicrobial and anti-inflammatory activities. The ability to tailor the structure through cross-coupling reactions allows for rapid exploration of chemical space and identification of lead compounds for further development.

The pharmaceutical industry has shown particular interest in boron-containing compounds due to their unique chemical properties and biological activities. Boronated heterocycles have been investigated for their roles in targeted therapy and as components of radiopharmaceuticals used in diagnostic imaging. The reactivity of 2-(2-Ethenylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane facilitates the introduction of boron into complex molecular frameworks without compromising structural integrity or functionality.

From a synthetic chemistry perspective, 910242-00-1 has proven to be a valuable reagent in multi-step syntheses. Its compatibility with palladium and nickel catalysts allows for efficient coupling with aryl halides and stannanes under mild conditions. This compatibility is particularly advantageous when working with sensitive functional groups or when aiming to minimize waste through catalytic methods.

The development of green chemistry principles has also influenced the use of dioxaborolanes like CAS No. 910242-00-1. Researchers are increasingly seeking alternatives to traditional organolithium and Grignard reagents by leveraging boronic acids and esters as more sustainable alternatives. The stability and ease of handling make tetramethyl-substituted dioxaborolanes particularly appealing for large-scale synthesis and industrial applications.

In conclusion, 910242-00-1 represents a significant advancement in organoboron chemistry with broad implications for pharmaceutical research and material science. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists seeking to develop novel biaryl compounds with potential therapeutic applications. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of molecular synthesis.